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Compound of Interest

Compound Name: Bis(trimethoxysilylpropyl)amine

Cat. No.: B1216377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Bis(trimethoxysilylpropyl)amine (CAS No. 82985-35-1). The information is compiled from

various safety data sheets (SDS) to ensure a comprehensive understanding for professionals

in research and development.

Chemical Identification and Properties
Bis(trimethoxysilylpropyl)amine is an organosilane compound recognized for its bifunctional

nature, containing both amine and trimethoxysilyl groups.[1][2] This structure allows it to act as

a versatile coupling agent and adhesion promoter in various industrial applications.[2][3]

Synonyms: AMINOBIS(PROPYLTRIMETHOXYSILANE), Bis[3-(trimethoxysilyl)propyl]amine,

Dynasylan 1124, Silquest A-1170[4][5][6]

Physical and Chemical Properties
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Property Value Source

Molecular Formula C12H31NO6Si2 [4][7]

Molecular Weight 341.55 g/mol [5][7]

Physical State Liquid [4][8]

Appearance
Colorless to light yellow clear

liquid
[7]

Boiling Point 152 °C @ 4-5 hPa [2][6][7]

Melting Point <0°C [6][7]

Flash Point 110 °C (closed cup) [7]

Density 1.04 g/cm³ at 25 °C [2][7]

Refractive Index n20/D 1.432 [2]

Water Solubility
Reacts slowly with

water/moisture
[6][8]

Hazard Identification and Classification
Bis(trimethoxysilylpropyl)amine is classified as a hazardous substance. The primary

hazards are related to its corrosive and irritant properties.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects
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Sources:[1][4][8][9]

Hazard Pictograms:

Corrosion (GHS05)[8]

Exclamation Mark (GHS07)[8]

Environment (GHS09)[1][9]

Signal Word: Danger[8][9]

Toxicological Data
The following table summarizes the available acute toxicity data for

Bis(trimethoxysilylpropyl)amine. The experimental protocols for these studies are not

detailed in the provided safety data sheets but are based on standardized testing guidelines.

Route of Exposure Species Value

Oral (LD50) Rat 3600 µl/kg[4][8][10]

Oral (LD50) Rat 3780 mg/kg[9]

Dermal (LD50) Rabbit 11300 µl/kg[4][8][10]

Key Toxicological Effects:

Inhalation: May cause respiratory irritation with symptoms like coughing, headache, and

nausea.[4][8]

Skin Contact: Causes skin irritation. A study on rabbits showed a moderate irritation effect

with 500 uL.[4][8]

Eye Contact: Causes serious eye damage.[4][8][10] A study on rabbits indicated a severe

irritation effect with 5 uL.[4]

Ingestion: Oral toxicity is associated with methanol, a hydrolysis product. Symptoms may

include nausea, vomiting, headache, and visual disturbances, with a possible delayed onset
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of up to 48 hours.[4][8]

Chronic Exposure: On contact with water, this compound liberates methanol, which is known

to have chronic effects on the central nervous system.[8]

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of Bis(trimethoxysilylpropyl)amine is crucial to prevent exposure and adverse

health effects.

Engineering Controls
Work in a well-ventilated area.[4][8][10]

Provide local exhaust or general room ventilation to prevent the accumulation of vapors.[8]

[11]

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[8][10][11]

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection
Chemical goggles. Contact lenses should not be

worn.[8][11]

Hand Protection Neoprene or nitrile rubber gloves.[8][11]

Skin and Body Protection Wear suitable protective clothing.[8][11]

Respiratory Protection

NIOSH-certified combination organic vapor -

amine gas (brown cartridge) respirator is

recommended where exposure through

inhalation may occur.[8][11]

General Hygiene Measures
Avoid all eye and skin contact and do not breathe vapor and mist.[4][8][10]
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Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[4][8][10]

Wash contaminated clothing before reuse.[4][8][10]

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is essential.

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If feeling

unwell, seek medical advice.[4][8]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[4]

[8] Remove contaminated clothing.[8]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[4][8]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Get medical advice/attention.[4][7][8]

Note to Physician: This product reacts with water in the stomach to form methanol. The

combination of visual disturbances, metabolic acidosis, and formic acid in the urine is evidence

of methanol poisoning. The therapeutic intravenous administration of ethanol can reduce the

production of methanol metabolites. Treatment should be based on blood methanol levels and

acid-base balance.[8]

Storage and Disposal
Proper storage and disposal are necessary to maintain the chemical's stability and to protect

the environment.
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Storage
Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[4][7][8]

Store away from heat, sparks, and open flames.[4][8]

The material is moisture-sensitive.[7]

Incompatible Materials: Acids, alcohols, moisture, oxidizing agents, peroxides, and water.[4]

[8]

Disposal
Dispose of contents/container to a licensed waste disposal facility.[4][8]

Do not allow the product to enter drains or public waters.[7][11]

Accidental Release and Fire-Fighting Measures
Accidental Release

Evacuate unnecessary personnel.[8][11]

Equip cleanup crew with proper protection.[8][11]

Clean up spills as soon as possible, using an absorbent material to collect it.[8][11]

Sweep or shovel spills into an appropriate container for disposal.[8][11]

Fire-Fighting
Suitable Extinguishing Media: Water spray, foam, carbon dioxide, dry chemical.[8][11]

Unsuitable Extinguishing Media: Do not use straight streams of water.[4]

Fire Hazard: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[4][8][10]

Firefighter Protection: Do not enter the fire area without proper protective equipment,

including respiratory protection.[8][11]
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Experimental Workflows and Diagrams
The following diagrams illustrate logical workflows for the safe handling and emergency

response for Bis(trimethoxysilylpropyl)amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1216377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end process decision precaution storage Start: Receive Chemical

Inspect Container for Damage

Damaged?

Quarantine & Follow
Spill Procedure

Yes

Store in Designated Area

No

Don Appropriate PPE

Handle in Ventilated Area

Use in Experiment

Collect Waste Decontaminate Work Area

Dispose via Licensed Facility Remove & Dispose of PPE

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end exposure_type action medical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Flush Eyes for 15 mins Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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